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Introduction

Dioctyl adipate (DOA), a diester of adipic acid and 2-ethylhexanol, is a versatile and widely

utilized plasticizer in the manufacturing of synthetic leather, particularly those based on

polyvinyl chloride (PVC). Its primary function is to impart flexibility, softness, and durability to

the otherwise rigid polymer matrix, making it suitable for applications such as upholstery,

apparel, and automotive interiors. As a non-phthalate plasticizer, DOA has garnered attention

as a safer alternative to traditional phthalate-based plasticizers, which have faced scrutiny due

to potential health concerns.[1] This document provides detailed application notes,

experimental protocols for performance evaluation, and visual representations of key

processes and mechanisms related to the use of DOA in synthetic leather production.

Application Notes
Dioctyl adipate is incorporated into the synthetic leather formulation, typically a PVC plastisol,

to modify its physical and mechanical properties. The concentration of DOA is a critical

parameter that dictates the final characteristics of the synthetic leather.

Key Performance Attributes:
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Low-Temperature Flexibility: One of the most significant advantages of DOA is its ability to

maintain the flexibility of synthetic leather even at low temperatures.[2] This property is

crucial for applications where the material may be exposed to cold environments, preventing

cracking and brittleness.

Enhanced Softness and Drape: DOA imparts a desirable soft feel, often referred to as

"hand," and improves the drapeability of the synthetic leather without compromising its

strength. This makes the material more comfortable and aesthetically pleasing for use in

apparel and upholstery.

Good Heat and Light Stability: Synthetic leather plasticized with DOA exhibits good

resistance to degradation from heat and UV light, which contributes to the longevity and

appearance retention of the final product.[3]

Processability: In the manufacturing process, DOA reduces the viscosity of the PVC

plastisol, which facilitates easier processing and application onto the substrate fabric.[4]

Compatibility: DOA shows excellent compatibility with PVC resins and can be used in

conjunction with other primary plasticizers to achieve specific performance characteristics.[4]

Mechanism of Action:

DOA functions by embedding its molecules between the long polymer chains of PVC. The long,

flexible aliphatic chains of DOA disrupt the strong intermolecular forces (dipole-dipole

interactions) between the PVC chains. This spacing increases the free volume within the

polymer matrix, allowing the polymer chains to slide past one another more easily, which

manifests as increased flexibility and reduced hardness.

Data Presentation
The concentration of dioctyl adipate significantly influences the mechanical properties of the

resulting synthetic leather. Generally, as the concentration of DOA increases, the tensile

strength and hardness decrease, while the elongation at break increases. The following tables

summarize typical performance data for PVC films plasticized with DOA.

Table 1: Effect of Dioctyl Adipate (DOA) Concentration on Mechanical Properties of PVC

Synthetic Leather
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Plasticizer
Concentration
(phr¹)

Tensile Strength
(MPa)

Elongation at
Break (%)

Hardness (Shore A)

0 (Unplasticized PVC) ~52 <10 >95

40 18 - 22 250 - 300 80 - 85

60 14 - 18 300 - 350 75 - 80

80 10 - 14 350 - 400 70 - 75

¹phr: parts per hundred parts of resin. Data compiled from trends reported in scientific literature.

Actual values may vary depending on the specific PVC resin, stabilizers, fillers, and processing

conditions.

Table 2: Comparative Migration Resistance of Plasticizers

Plasticizer Migration Rate

Dioctyl Phthalate (DOP) Moderate

Dioctyl Adipate (DOA) Higher than DOP

Trioctyl Trimellitate (TOTM) Low

Dioctyl Terephthalate (DOTP) Low

Source: Based on findings from Akkus Altindag & Akdogan (2021), which indicate that the

migration rate of DOA is higher than that of TOTM and DOTP. Another study suggests DOA's

migration rate is approximately double that of DOP under certain conditions.

Experimental Protocols
The following are detailed methodologies for key experiments to evaluate the performance of

dioctyl adipate in synthetic leather.

1. Protocol for Determination of Tensile Properties
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This protocol is based on ASTM D882 and ISO 527-3 standards for testing the tensile

properties of thin plastic sheeting.

Objective: To determine the tensile strength, elongation at break, and modulus of elasticity of

synthetic leather samples.

Apparatus:

Universal Testing Machine (UTM) with a suitable load cell.

Grips for clamping the specimens.

Extensometer (optional, for precise strain measurement).

Micrometer for measuring specimen thickness.

Die cutter for preparing standardized specimens.

Procedure:

Specimen Preparation:

Cut rectangular or dumbbell-shaped specimens from the synthetic leather sheet using

the die cutter. The dimensions should conform to the chosen standard (e.g., 25 mm

width and a gauge length of 50 mm).

Ensure the edges of the specimens are smooth and free of nicks.

Measure the thickness of each specimen at several points within the gauge length and

record the average.

Conditioning:

Condition the specimens at a standard temperature and humidity (e.g., 23 ± 2 °C and

50 ± 5% relative humidity) for at least 24 hours prior to testing.

Testing:
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Set the crosshead speed of the UTM as specified in the standard (e.g., 500 mm/min).

Secure the specimen in the grips of the UTM, ensuring it is aligned vertically and not

under any initial stress.

If using an extensometer, attach it to the specimen at the gauge marks.

Start the test and record the load and extension data until the specimen ruptures.

Calculations:

Tensile Strength (MPa): Maximum load divided by the original cross-sectional area of

the specimen.

Elongation at Break (%): Increase in length at the point of rupture divided by the initial

gauge length, multiplied by 100.

Modulus of Elasticity (MPa): The slope of the initial linear portion of the stress-strain

curve.

2. Protocol for Determination of Hardness

This protocol is based on ASTM D2240 and ISO 7619-1 standards for measuring durometer

hardness.

Objective: To measure the indentation hardness of the synthetic leather.

Apparatus:

Shore A Durometer.

A flat, hard surface to support the specimen.

Procedure:

Specimen Preparation:

Use a flat piece of synthetic leather with a minimum thickness of 6 mm. If the material is

thinner, stack multiple layers to achieve the required thickness, ensuring no air is
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trapped between the layers.

Conditioning:

Condition the specimens under standard laboratory conditions as described in the

tensile testing protocol.

Testing:

Place the specimen on the flat, hard surface.

Hold the durometer in a vertical position and press the indenter firmly onto the

specimen, ensuring the presser foot is in full contact with the surface.

Read the hardness value on the durometer scale within 1 second of firm contact.

Take at least five readings at different locations on the specimen, at least 12 mm apart,

and calculate the average.

3. Protocol for Determination of Plasticizer Migration (Volatile Loss)

This protocol is based on ASTM D1203 (Method A) for determining volatile loss from plastics

using activated carbon.

Objective: To assess the tendency of DOA to migrate from the synthetic leather.

Apparatus:

Analytical balance (accurate to 0.1 mg).

Forced-air oven.

Containers with tight-fitting lids.

Activated carbon (6-14 mesh).

Procedure:

Specimen Preparation:
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Cut circular specimens of a standard diameter (e.g., 50 mm) from the synthetic leather.

Conditioning:

Condition the specimens as previously described.

Initial Weighing:

Weigh each specimen accurately and record the initial weight (W₁).

Testing:

Fill the containers with a layer of activated carbon.

Place a specimen on the carbon and cover it completely with more activated carbon.

Seal the containers and place them in the oven at a specified temperature (e.g., 70 °C)

for a set duration (e.g., 24 hours).

Final Weighing:

After the specified time, remove the containers from the oven and allow them to cool to

room temperature.

Carefully remove the specimen from the activated carbon, brushing off any adhering

particles.

Re-weigh the specimen and record the final weight (W₂).

Calculation:

Volatile Loss (%): [(W₁ - W₂) / W₁] x 100.

Mandatory Visualizations
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Experimental workflow for synthetic leather manufacturing and testing.
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Mechanism of DOA plasticization in PVC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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